4-(4-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine

• IUPAC Name: 4-[4-(chloromethyl)-1-prop-2-ynylpyrazol-3-yl]pyridine
• InChI: InChI=1S/C12H10ClN3/c1-2-7-16-9-11(8-13)12(15-16)10-3-5-14-6-4-10/h1,3-6,9H,7-8H2
• InChI Key: MRYDILLIGZGRJU-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C=C(C(=N1)C2=CC=NC=C2)CCl
• Molecular Formula: C12H10ClN3
• Molecular Weight: 231.68 g/mol

Description

“4-(4-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-pyrazol-3-yl)pyridine” is a chemical compound that is used for pharmaceutical testing.

Scientific Research Applications

Synthesis of Pyrazoline and Pyrazole Derivatives

One application involves the synthesis of novel pyrazoline and pyrazole derivatives, indicating the compound's utility in creating a range of biologically active molecules. For instance, Aly, Abdo, and El-Gharably (2004) described a convenient synthesis method for producing 6-amino-4-aryl-1-phenyl-3-pyridin-4-yl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and other derivatives, showcasing the adaptability of this chemical in generating diverse structures (Aly, Abdo, & El-Gharably, 2004).

Catalysis and Chemical Transformations

The compound also finds application in catalysis and chemical transformations. For example, Magubane et al. (2017) explored its use in asymmetric transfer hydrogenation of ketones catalyzed by related Fe(II) and Ni(II) complexes, highlighting its role in facilitating chemical reactions with potential industrial relevance (Magubane, Alam, Ojwach, & Munro, 2017).

Antioxidant and Antimicrobial Activity

Moreover, its incorporation into other molecules has been evaluated for antioxidant and antimicrobial activities. Bonacorso et al. (2015) synthesized a series of compounds incorporating similar structural motifs, which showed promising biological activities, including antioxidant properties and antimicrobial efficacy against various pathogens, underscoring the potential pharmaceutical applications of derivatives of this chemical (Bonacorso, Cavinatto, Moraes, et al., 2015).

Ethylene Oligomerization Catalysts

Nyamato, Ojwach, and Akerman (2014) discussed its use in the oligomerization of ethylene, where derivatives served as catalysts. The study points to its utility in polymer production processes, offering insights into the compound's role in industrial chemistry applications (Nyamato, Ojwach, & Akerman, 2014).